Cas no 17082-61-0 (trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane)

• Product Name: trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane
• CAS No: 17082-61-0
• MF: C₁₀H₂₂O₂Si₂
• MW: 230.451485157013
• MDL: MFCD00010798
• CID: 136462
• PubChem ID: 2734034
• Update Time: 2025-06-12

trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trimethylsilyloxy)cyclobutene
• Cyclobutene,1,2-bis[(trimethylsilyl)oxy]-
• 1,2-Bis((trimethylsilyl)oxy)cyclobut-1-ene
• Bis(trimethylsiloxy)cyclobutene
• trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxysilane
• 1,2-BIS(TRIMETHYLSILOXY)CYCLOBUTENE
• 1,2-Bis(trimethylsiloxy)-1-cyclobutene
• 1,2-Bis(trimethylsiloxy)cyclobutenepurum
• 95+%(gc)
• BIS(TRIMETHYLSILOXY)CYCLOBUTENE ,95%
• 1,2-Bis(triMethylsiloxy)cyclobutene >=95%
• 1,2-BIS(TRIMETHYLSILYLOXY)CYCLOBUTENE, 9 5+%
• Silane, [1-cyclobutene-1,2-diylbis(oxy)]bis[trimethyl-
• WOBRFSDEZREQAB-UHFFFAOYSA-N
• 1,2-bistrimethylsilyloxycyclobutene
• 1,2-bis trimethylsilyloxycyclobutene
• trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane

• MDL： MFCD00010798
• Inchi： 1S/C10H22O2Si2/c1-13(2,3)11-9-7-8-10(9)12-14(4,5)6/h7-8H2,1-6H3
• InChI Key： WOBRFSDEZREQAB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1=C(CC1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 230.11600
• Monoisotopic Mass: 230.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.897 g/mL at 25 °C(lit.)
• Boiling Point: 58-59 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.435(lit.)
• PSA: 18.46000
• LogP: 3.69480
• Solubility: Uncertain

trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane

Comprehensive Overview of Trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane (CAS No. 17082-61-0)

Trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane (CAS No. 17082-61-0) is a specialized organosilicon compound widely utilized in advanced organic synthesis and material science. Its unique molecular structure, featuring both trimethylsilyl and cyclobutenyl functional groups, makes it a versatile intermediate for constructing complex molecular architectures. Researchers and industries value this compound for its role in click chemistry, polymer modification, and pharmaceutical intermediates, aligning with current trends in sustainable chemistry and precision manufacturing.

The growing demand for high-performance silicones and functionalized polymers has spotlighted compounds like Trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane. Its applications extend to surface coatings, where it enhances adhesion and durability, and electronic materials, where its thermal stability is critical. Recent studies also explore its potential in bioactive molecule synthesis, addressing queries like "silyl ethers in drug delivery" or "cyclobutene derivatives for optoelectronics," which are frequently searched in academic and industrial databases.

From a synthetic perspective, the compound’s CAS No. 17082-61-0 serves as a key identifier for regulatory and procurement purposes. Its silyl-protecting groups are pivotal in multi-step organic reactions, enabling chemists to achieve higher yields and selectivity—a topic often discussed in forums on green chemistry and atom economy. Additionally, its stability under mild conditions makes it suitable for flow chemistry applications, a trending technique in industrial-scale production.

Innovations in silicon-based nanomaterials further highlight the relevance of this compound. For instance, its incorporation into hybrid organic-inorganic frameworks (HOIFs) has been explored for catalytic and sensing applications. Such developments resonate with searches like "advanced silicon intermediates" or "cyclobutenyl silanes in nanotechnology," reflecting the intersection of academic curiosity and industrial needs. The compound’s compatibility with photolithography processes also positions it as a candidate for next-gen microfabrication technologies.

In summary, Trimethyl-(2-trimethylsilyloxycyclobuten-1-yl)oxy-silane (CAS No. 17082-61-0) exemplifies the synergy between structural ingenuity and functional versatility. Its alignment with cutting-edge research areas—such as smart materials, controlled release systems, and energy storage—ensures its continued prominence in scientific literature and patent filings. For professionals seeking reliable data on silylation reagents or cyclic siloxane derivatives, this compound remains a benchmark in innovation and applicability.